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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl 5-cyclohexylpentanol, a synthetic aliphatic alcohol, has emerged as a notable
ingredient in the personal care industry, particularly in deodorant formulations. This technical
guide provides a comprehensive overview of its known properties, applications, and the
scientific basis for its use. While the detailed discovery and historical development of this
specific molecule are not extensively documented in publicly available scientific literature, this
paper synthesizes the existing data on its chemical characteristics, manufacturing, and its role
as a gentle and effective alternative to traditional antimicrobial agents in controlling axillary
malodor. The focus will be on its deodorant efficacy and its comparatively benign impact on the
natural skin microbiome, as suggested by recent studies.

Chemical and Physical Properties

2-Methyl 5-cyclohexylpentanol is a C12 alcohol with the chemical formula C12H240.[1] Its
structure consists of a pentanol backbone with a methyl group at the second position and a
cyclohexyl group at the fifth position. A summary of its key chemical and physical properties is
presented in Table 1.
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Property Value Source

Molecular Formula C12H240 PubChem[1]

Molecular Weight 184.32 g/mol PubChem[1]
5-cyclohexyl-2-methylpentan-

IUPAC Name PubChem[1]
1-ol

CAS Number 1141487-54-8 PubChem[1]

Table 1: Physicochemical Properties of 2-Methyl 5-cyclohexylpentanol

Synthesis and Manufacturing

While detailed proprietary synthesis methods are not publicly disclosed, a plausible and
efficient multi-step synthesis can be designed using established organic chemistry principles.
One potential route involves a Grignard reaction, a robust method for forming carbon-carbon
bonds.[2] This approach could utilize a cyclohexyl-containing Grignard reagent that reacts with
a suitable epoxide or carbonyl compound, such as a protected 4-pentenal.[2] The general
manufacturing information indicates that it is an active chemical under the EPA's TSCA (Toxic
Substances Control Act).[1]

Application in Deodorant Formulations

The primary application of 2-Methyl 5-cyclohexylpentanol is as a skin-conditioning agent and
for its deodorant properties in cosmetic products.[3][4] It is explored for its ability to provide
lasting deodorant efficacy without significantly disrupting the natural human axillary
microbiome, offering a gentler alternative to broad-spectrum antimicrobials like triclosan.[2][5]

Experimental Protocols and Efficacy Data
In Vivo Clinical Studies on Deodorant Efficacy

Clinical studies have been conducted to evaluate the deodorant efficacy of 2-Methyl 5-
cyclohexylpentanol. The following provides a detailed methodology for a representative in
Vivo study.

Experimental Workflow for In Vivo Deodorant Efficacy Testing
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Caption: Workflow of a clinical study to evaluate deodorant efficacy.
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Methodology:

e Study Design: Two in vivo clinical studies were performed on human subjects, comparing
armpits treated with 2-methyl 5-cyclohexylpentanol and triclosan, as well as untreated
armpits.[5]

e Product Application: The individual active ingredients were applied using a volatile carrier
system in a pump spray format.[5]

» Efficacy Evaluation: Assessments were conducted through direct olfactory assessment
(sniffing) by trained experts and self-assessment by the subjects.[5]

e Time Points for a 24-hour Study:
o An initial olfactory assessment for malodor reduction was carried out.

o Follow-up assessments were performed at 6 hours and 24 hours after a single application
and after multiple applications.[5]

o For the multiple application study, subjects applied the products in the morning and
evening for four additional days, with a final application on the morning of the fifth day.
Sniffing assessments were then conducted 6 hours and 24 hours after the last application.

[5]

o Time Points for a 48-hour Study: A sensory evaluation of the clinical efficacy of the 2-methyl
5-cyclohexylpentanol deodorant versus untreated armpits was also conducted with sniff
tests at 6 hours, 24 hours, and 48 hours after the last application.[5]

Results Summary:
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. . Time Point (after single & Malodor Reduction (vs.
Active Ingredient

multiple applications) initial value)
Triclosan 6 hours Significant (p < 0.05)
24 hours Significant (p < 0.05)
2-Methyl 5-cyclohexylpentanol 6 hours Significant
24 hours No significant difference

Table 2: Summary of 24-hour Deodorant Efficacy Study Results.[5]

Ex Vivo Axillary Microbiome Model

To understand the impact on the skin's natural flora, an ex vivo model was developed.[5] This
model helps to uncover the influence of deodorant actives on the human axillary microbiome.
[5] Studies using this model have shown that unlike broad-spectrum antimicrobials such as
triclosan, 2-Methyl 5-cyclohexylpentanol effectively controls odor without significantly
disrupting the natural balance of the axillary microbiome.[2] The viable cell counts in samples
treated with this compound were comparable to untreated samples.[2]

Safety and Regulatory Information

2-Methyl 5-cyclohexylpentanol has undergone regulatory review in various regions. It is listed
as "ACTIVE" on the EPA's TSCA inventory.[1] According to GHS classifications provided to the
European Chemicals Agency (ECHA), it is considered very toxic to aquatic life with long-lasting
effects.[1] In Canada, it is an approved chemical for topical use as a non-medicinal skin-
conditioning agent, with a requirement for safety evidence in product license applications.[3]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of publicly available research detailing the specific molecular signaling
pathways through which 2-Methyl 5-cyclohexylpentanol exerts its effects. The available
literature focuses on its macroscopic effects on odor and the microbiome rather than its
interaction with specific cellular targets or pathways.

Conclusion
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2-Methyl 5-cyclohexylpentanol represents a more recent approach to deodorant technology,
prioritizing the maintenance of a healthy skin microbiome while effectively controlling malodor.
While its detailed history and discovery are not well-documented, the existing scientific
evidence supports its efficacy and gentler impact compared to older antimicrobial agents.
Further research into its precise mechanism of action at the molecular level would be beneficial
for a more complete understanding of this compound and for the development of future
innovative personal care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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